Cas no 63237-52-5 (Tridecanoic acid, 12,12-dimethyl-)

• Product Name: Tridecanoic acid, 12,12-dimethyl-
• CAS No: 63237-52-5
• MF: C₁₅H₃₀O₂
• MW: 242.397505283356
• CID: 426931
• PubChem ID: 22251831
• Update Time: 2025-04-19

Tridecanoic acid, 12,12-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Tridecanoic acid, 12,12-dimethyl-
• 12,12-dimethyltridecanoic acid
• DTXSID30623903
• SCHEMBL7721514
• 13:0(12Me,12Me)
• LMFA01020348
• CHEBI:196025
• 12,12-dimethyl-tridecanoic acid
• 63237-52-5

• Inchi： 1S/C15H30O2/c1-15(2,3)13-11-9-7-5-4-6-8-10-12-14(16)17/h4-13H2,1-3H3,(H,16,17)
• InChI Key： DBYDKDYPHZLAMZ-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCC(C)(C)C)=O

Computed Properties

• Exact Mass: 242.2247
• Monoisotopic Mass: 242.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3